Cas no 1416438-87-3 (2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine)

• Product Name: 2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine
• CAS No: 1416438-87-3
• MF: C₂₆H₃₄N₆O₂
• MW: 462.587165355682
• CID: 4816311
• Update Time: 2025-08-03

2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-METHOXYPHENYL)-1H-IMIDAZOL-2-YL)PROPAN-2-AMINE; 2-(4-(4-METHOXYPHENYL)-1H-IMIDAZOL-2-YL)PROPAN-2-AMINE
• 2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine

• Inchi： 1S/2C13H17N3O/c2*1-13(2,14)12-15-8-11(16-12)9-4-6-10(17-3)7-5-9/h2*4-8H,14H2,1-3H3,(H,15,16)
• InChI Key： NJIVITZZVGOIPF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN=C(C(C)(C)N)N1.O(C)C1C=CC(=CC=1)C1=CN=C(C(C)(C)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 249
• Topological Polar Surface Area: 128

Additional information on 2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine

Professional Introduction to Compound with CAS No. 1416438-87-3 and Product Name: 2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine

The compound with the CAS number 1416438-87-3 and the product name 2-[5-(4-Methoxyphenyl)-1H-imidazol-2-yl]propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-methoxyphenyl group and an imidazol-2-yl moiety in its framework suggests a high degree of chemical complexity, which is often associated with compounds exhibiting novel biological activities.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various therapeutic pathways. The structural features of this compound make it a promising candidate for further investigation in this regard. Specifically, the imidazol-2-yl group is known to be a versatile pharmacophore that has been widely explored in the design of bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the development of drugs for treating a range of diseases, including cancer and inflammatory disorders.

The 4-methoxyphenyl substituent further enhances the compound's potential by introducing hydrophobicity and electronic properties that can modulate its binding affinity and selectivity. This combination of structural elements has been strategically employed in the synthesis of novel compounds aimed at modulating signaling pathways involved in disease progression. For instance, studies have shown that imidazole derivatives can inhibit kinases and other enzymes critical to cancer cell proliferation, making them attractive candidates for oncology research.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules with desired properties. The compound in question has been subjected to molecular docking studies to evaluate its interaction with potential biological targets. These simulations have revealed promising binding interactions with proteins involved in metabolic pathways, suggesting its utility as an inhibitor or modulator in therapeutic contexts.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Each step has been carefully designed to introduce the necessary structural features while maintaining regioselectivity and minimizing side reactions.

From a medicinal chemistry perspective, the compound's scaffold provides a rich platform for structure-activity relationship (SAR) studies. By systematically modifying substituents such as the 4-methoxyphenyl group or introducing additional functional groups, researchers can explore how these changes affect biological activity. Such studies are crucial for understanding the mechanisms of action and identifying lead compounds for further development.

In clinical settings, compounds like this one are being evaluated for their potential therapeutic benefits through preclinical models and human trials. The imidazole core has shown particular promise in treating neurological disorders due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. The 4-methoxyphenyl moiety may contribute to improved pharmacokinetic properties, enhancing bioavailability and reducing toxicity.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms have been used to predict pharmacokinetic profiles, toxicity liabilities, and metabolic stability, all of which are critical factors in determining a compound's suitability for therapeutic use. The data generated from these analyses have informed decisions about whether to proceed with further development or explore alternative molecular designs.

As research continues to evolve, new methodologies are being developed to enhance the efficiency of drug discovery pipelines. Techniques such as high-throughput screening (HTS) and fragment-based drug design are being integrated into traditional approaches to accelerate the identification of promising candidates. The compound under discussion exemplifies how these modern techniques can be applied to yield innovative therapeutics.

The future prospects for this compound remain bright, with ongoing research focused on elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of molecules like this one.